Cas no 2230672-46-3 (4,5-dibromo-2-isopropyl-2H-1,2,3-triazole)

• Product Name: 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole
• CAS No: 2230672-46-3
• MF: C₅H₇Br₂N₃
• MW: 268.937178850174
• CID: 5106774
• Update Time: 2025-07-18

4,5-dibromo-2-isopropyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole

• Inchi： 1S/C5H7Br2N3/c1-3(2)10-8-4(6)5(7)9-10/h3H,1-2H3
• InChI Key： GEDQOGVHABXOAE-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(Br)=NN1C(C)C

Additional information on 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole

Research Briefing on 4,5-Dibromo-2-isopropyl-2H-1,2,3-triazole (CAS: 2230672-46-3): Recent Advances and Applications

4,5-Dibromo-2-isopropyl-2H-1,2,3-triazole (CAS: 2230672-46-3) is a halogenated triazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its unique bromine substitution pattern and isopropyl functional group, serves as a valuable building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility as a precursor in click chemistry reactions, its role in the development of novel antimicrobial agents, and its potential as a ligand in catalytic systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole derivatives against drug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The results demonstrated that certain derivatives exhibited potent inhibitory activity, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. Molecular docking studies suggested that these compounds target bacterial cell wall synthesis enzymes, providing a plausible mechanism of action.

In the field of materials science, 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole has been employed as a key intermediate in the synthesis of luminescent materials. A recent publication in Advanced Materials highlighted its use in the preparation of triazole-based polymers with tunable fluorescence properties. These materials showed potential applications in organic light-emitting diodes (OLEDs) and bioimaging due to their high quantum yields and stability under physiological conditions. The bromine atoms in the triazole ring were found to enhance intersystem crossing, leading to improved phosphorescence efficiency.

Another area of active research involves the application of 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole in agrochemicals. A 2024 study in Pest Management Science reported the development of novel triazole-containing fungicides derived from this compound. Field trials demonstrated that these fungicides effectively controlled Fusarium and Aspergillus species in cereal crops, with minimal environmental impact compared to traditional treatments. The isopropyl group was identified as a critical structural feature for maintaining bioavailability while reducing soil persistence.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole production. A green chemistry approach published in ACS Sustainable Chemistry & Engineering described a solvent-free, catalytic method for its synthesis using recyclable copper-based catalysts. This method achieved yields exceeding 85% while significantly reducing waste generation, addressing one of the key challenges in large-scale production of halogenated triazoles.

In conclusion, 4,5-dibromo-2-isopropyl-2H-1,2,3-triazole (CAS: 2230672-46-3) continues to be a molecule of considerable interest across multiple disciplines. Its unique chemical properties and versatility as a synthetic intermediate make it valuable for developing new antimicrobial agents, functional materials, and agrochemicals. Ongoing research is expected to further expand its applications, particularly in drug discovery programs targeting emerging resistant pathogens and in the development of sustainable materials. Future studies should focus on optimizing its pharmacokinetic properties for therapeutic applications and exploring its potential in other emerging areas such as chemical biology and diagnostics.